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Compound of Interest

Compound Name: 7-Fluoro-2-methylquinoline

Cat. No.: B075012 Get Quote

Physical Properties of 7-Fluoro-2-
methylquinoline: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of the

heterocyclic compound 7-Fluoro-2-methylquinoline, with a focus on its melting and boiling

points. This document is intended to serve as a valuable resource for professionals in research

and development, particularly in the fields of medicinal chemistry and materials science, where

quinoline derivatives are of significant interest.

Core Physical Characteristics
7-Fluoro-2-methylquinoline (CAS No: 1128-74-1), also known as 7-Fluoroquinaldine, is a

fluorinated derivative of the parent compound 2-methylquinoline (quinaldine). The introduction

of a fluorine atom at the 7-position of the quinoline ring can significantly influence the

molecule's physicochemical properties, including its melting and boiling points, solubility, and

electronic characteristics. These properties are crucial for its handling, characterization, and

application in various scientific endeavors.

Data Presentation: Physical Properties
The experimentally determined physical properties of 7-Fluoro-2-methylquinoline are

summarized in the table below for ease of reference and comparison.
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Physical Property Value Notes

Melting Point 47 °C
A range of 47-51 °C has also

been reported.[1]

Boiling Point 120 °C at 15 mmHg

Physical State Solid at 20 °C

Appearance
White to Yellow to Orange

powder to crystal

Molecular Formula C₁₀H₈FN

Molecular Weight 161.18 g/mol [1][2]

Experimental Protocols
While specific experimental records for the determination of the physical properties of 7-
Fluoro-2-methylquinoline are not publicly detailed, the following sections describe

generalized, standard laboratory protocols for measuring the melting and boiling points of solid

organic compounds. These methodologies are representative of the techniques that would be

employed for such characterizations.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The following is

a general procedure for determining the melting point using a capillary melting point apparatus:

Sample Preparation: A small amount of the crystalline 7-Fluoro-2-methylquinoline is finely

powdered. This powder is then packed into a thin-walled capillary tube, sealed at one end, to

a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heating block or an oil bath and a thermometer or a digital temperature sensor.

Heating and Observation: The sample is heated at a steady and slow rate, typically 1-2 °C

per minute, as it approaches the expected melting point.
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Melting Range Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire solid

has melted is recorded as the end of the melting range. For a pure compound, this range is

typically narrow (0.5-2 °C).

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it. Since the boiling point of 7-Fluoro-2-methylquinoline is reported at a

reduced pressure (120 °C at 15 mmHg), a vacuum distillation setup is implied. A general

protocol is as follows:

Apparatus Setup: A distillation apparatus is assembled, which includes a distillation flask

containing the 7-Fluoro-2-methylquinoline sample and boiling chips, a condenser, a

receiving flask, and a thermometer. The apparatus is connected to a vacuum pump with a

manometer to monitor the pressure.

Heating and Pressure Regulation: The distillation flask is gently heated. The pressure inside

the apparatus is carefully reduced to the desired value (e.g., 15 mmHg) using the vacuum

pump and a pressure regulator.

Boiling and Temperature Measurement: As the liquid begins to boil, the vapor rises and

comes into contact with the thermometer bulb. The temperature is recorded when it

stabilizes, indicating that the vapor and liquid are in equilibrium. This stable temperature is

the boiling point at that specific pressure.

Distillation: The vapor then passes into the condenser, where it is cooled and liquefies, and

the distillate is collected in the receiving flask.

Synthesis and Characterization Workflow
The following diagram illustrates a generalized workflow for the synthesis and subsequent

characterization of a fluorinated quinoline derivative, such as 7-Fluoro-2-methylquinoline.

This process typically begins with the selection of appropriate starting materials and proceeds

through a chemical reaction to form the desired product, which is then purified and its structure

and properties are confirmed through various analytical techniques.
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General Workflow: Synthesis and Characterization of a Fluorinated Quinoline Derivative

Starting Materials
(e.g., Fluoroaniline derivative, Carbonyl compound)

Chemical Synthesis
(e.g., Skraup synthesis, Friedländer synthesis)

Reaction Work-up & Crude Product Isolation

Purification
(e.g., Recrystallization, Column Chromatography)

Pure Fluorinated Quinoline Derivative

Structural Characterization
(NMR, Mass Spectrometry, IR Spectroscopy)

Physical Property Determination
(Melting Point, Boiling Point)

Purity Analysis
(HPLC, GC, Elemental Analysis)

Final Characterized Product

Click to download full resolution via product page
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Caption: A generalized workflow for the synthesis and characterization of fluorinated quinoline

derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b075012?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HK/zh/product/aldrich/566047
https://www.scbt.com/p/7-fluoro-2-methylquinoline-1128-74-1
https://www.benchchem.com/product/b075012#physical-properties-of-7-fluoro-2-methylquinoline-melting-point-boiling-point
https://www.benchchem.com/product/b075012#physical-properties-of-7-fluoro-2-methylquinoline-melting-point-boiling-point
https://www.benchchem.com/product/b075012#physical-properties-of-7-fluoro-2-methylquinoline-melting-point-boiling-point
https://www.benchchem.com/product/b075012#physical-properties-of-7-fluoro-2-methylquinoline-melting-point-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b075012?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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